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Compound of Interest

Compound Name: UDP-xylose

Cat. No.: B15571263 Get Quote

Uridine diphosphate xylose (UDP-xylose) is a crucial nucleotide sugar involved in various

metabolic pathways, including the synthesis of proteoglycans.[1][2] Adherence to proper

disposal protocols for this compound is essential to ensure laboratory safety and environmental

protection. This guide provides detailed procedures for the safe handling and disposal of UDP-
xylose, tailored for researchers, scientists, and drug development professionals.

Immediate Safety and Handling
Before disposal, it is critical to handle UDP-xylose with appropriate personal protective

equipment (PPE). A Safety Data Sheet (SDS) for UDP-xylose disodium salt indicates that the

compound can be harmful if swallowed, cause skin irritation, serious eye irritation, and may

cause respiratory irritation.[3]

Recommended PPE:

Gloves: Wear suitable chemical-resistant gloves.

Eye Protection: Use safety glasses or goggles.

Lab Coat: A standard lab coat should be worn.

Respiratory Protection: If generating dusts, use a respirator.

In case of exposure, follow these first-aid measures:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b15571263?utm_src=pdf-interest
https://www.benchchem.com/product/b15571263?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-N11287/UDP-xylose-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/udp-xylose.html
https://www.benchchem.com/product/b15571263?utm_src=pdf-body
https://www.benchchem.com/product/b15571263?utm_src=pdf-body
https://www.benchchem.com/product/b15571263?utm_src=pdf-body
https://www.benchchem.com/product/b15571263?utm_src=pdf-body
https://file.medchemexpress.eu/batch_PDF/HY-N11287A/UDP-xylose-disodium-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15571263?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do so. Continue rinsing.[3][4]

Skin Contact: Wash with plenty of soap and water.[3]

Inhalation: Move the person to fresh air and keep them comfortable for breathing.[3]

Ingestion: Rinse the mouth and seek medical attention if you feel unwell.[4]

Disposal Procedure for UDP-Xylose
The primary guideline for the disposal of UDP-xylose is to treat it as a hazardous chemical

waste in accordance with local, state, and federal regulations.[3] Do not dispose of UDP-
xylose down the drain or in regular trash unless explicitly permitted by your institution's

environmental health and safety (EHS) office.[5][6]

Step-by-Step Disposal Protocol:

Waste Collection:

Collect waste UDP-xylose, including any contaminated materials (e.g., pipette tips, tubes,

paper towels), in a designated and clearly labeled hazardous waste container.

The container must be compatible with the chemical, in good condition, and have a secure

lid.

Labeling:

Label the waste container with "Hazardous Waste" and the full chemical name: "Uridine

Diphosphate Xylose."

Include the concentration and quantity of the waste.

Storage:

Store the sealed waste container in a designated satellite accumulation area within the

laboratory.
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Ensure the storage area is secure and away from incompatible materials.

Arrange for Pickup:

Contact your institution's EHS department to schedule a pickup for the hazardous waste.

Follow their specific procedures for waste pickup requests.

While D-xylose, a component of UDP-xylose, is listed by some institutions as non-hazardous

and eligible for trash disposal, the complete UDP-xylose molecule, particularly its disodium

salt, is classified as hazardous.[3][6] Therefore, the more stringent disposal requirements for

the hazardous classification must be followed.

Chemical and Physical Properties
For easy reference, the following table summarizes key quantitative data for UDP-xylose.

Property Value Source

Molecular Formula C₁₄H₂₂N₂O₁₆P₂ [1][7][8]

Molecular Weight 536.28 g/mol [1][7][8]

CAS Number 3616-06-6 [1][7]

Melting Point 144.5 °C [7]

Solubility in Water 80 mg/mL (for disodium salt) [9]

Physical Description Solid [7]

UDP-Xylose Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of UDP-xylose in a

laboratory setting.
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Caption: Workflow for the safe disposal of UDP-xylose waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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